Cas no 1807885-03-5 ((2R)-N-(4-acetyl-1,3-thiazol-2-yl)-2-aminopropanamide hydrochloride)

• Product Name: (2R)-N-(4-acetyl-1,3-thiazol-2-yl)-2-aminopropanamide hydrochloride
• CAS No: 1807885-03-5
• MDL: MFCD28714575
• CID: 4618770
• PubChem ID: 119031486
• Update Time: 2025-08-05

(2R)-N-(4-acetyl-1,3-thiazol-2-yl)-2-aminopropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-N-(4-Acetyl-1,3-thiazol-2-yl)-2-aminopropanamide Hydrochloride
• (2R)-N-(4-acetyl-1,3-thiazol-2-yl)-2-aminopropanamide hydrochloride

• MDL： MFCD28714575

Additional information on (2R)-N-(4-acetyl-1,3-thiazol-2-yl)-2-aminopropanamide hydrochloride

Introduction to Compound CAS No. 1807885-03-5: (2R)-N-(4-Acetyl-1,3-Thiazol-2-Yl)-2-Aminopropanamide Hydrochloride

The compound with CAS No. 1807885-03-5, commonly referred to as (2R)-N-(4-Acetyl-1,3-thiazol-2-Yl)-2-Aminopropanamide Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The thiazole ring at the core of this molecule plays a pivotal role in its structural stability and functional versatility.

Recent studies have highlighted the potential of (2R)-N-(4-Acetyl-1,3-thiazol-2-Yl)-2-Aminopropanamide Hydrochloride as a promising candidate in the development of novel therapeutic agents. Its unique stereochemistry, particularly the R configuration at the second carbon atom, contributes to its selectivity and efficacy in binding to specific biological targets. This stereochemical feature is crucial in determining the compound's pharmacokinetic properties and its ability to cross cellular membranes effectively.

The synthesis of this compound involves a multi-step process that incorporates advanced organic synthesis techniques. The key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization to introduce the acetyl and amide groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets stringent quality control standards for pharmaceutical applications.

One of the most intriguing aspects of (2R)-N-(4-Acetyl-1,3-thiazol-2-Yl)-2-Aminopropanamide Hydrochloride is its ability to modulate cellular signaling pathways. Recent findings suggest that it acts as a potent inhibitor of certain kinases involved in inflammatory responses and cancer progression. This activity has positioned the compound as a potential lead molecule in anti-inflammatory and anticancer drug development programs.

In addition to its therapeutic potential, this compound has also been explored for its role in neuroprotective mechanisms. Studies indicate that it may enhance neuronal survival under conditions of oxidative stress by activating pathways associated with antioxidant defense systems. These findings underscore its broader applicability in neurodegenerative disease research.

The pharmacokinetic profile of (2R)-N-(4-Acetyl-1,3-thiazol-2-Yl)-2-Aminopropanamide Hydrochloride has been extensively studied, revealing favorable absorption and distribution characteristics. Its ability to penetrate blood-brain barrier (BBB) makes it particularly appealing for central nervous system (CNS) disorders. However, further investigations are required to fully understand its metabolism and excretion pathways in vivo.

From a structural standpoint, the hydrochloride salt form of this compound ensures optimal solubility and stability under physiological conditions. This property is essential for its formulation into various drug delivery systems, including oral tablets, injections, and sustained-release formulations.

Looking ahead, ongoing research is focused on optimizing the bioavailability and reducing potential side effects associated with (2R)-N-(4-Acetyl-1,3-thiazol-2-Yl)-2-Aminopropanamide Hydrochloride. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for preclinical trials aimed at validating its efficacy in treating chronic inflammatory diseases and cancers.

In conclusion, (2R)-N-(4-Acetyl-1,3-thiazol-2-Yl)-2-Aminopropanamide Hydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a key player in the development of next-generation therapeutics. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs across various therapeutic areas.